Pyridine N-Oxide Palbociclib

Specification

• Molecular Formula: C₂₄H₂₉N₇O₃
• Molecular Weight: 463.53

Introduction

Chemical Properties and Structure

Basic Identification Parameters

Pyridine N-Oxide Palbociclib is characterized by several key identification parameters as outlined in Table 1:

Table 1: Identification Parameters of Pyridine N-Oxide Palbociclib

Parameter	Value
Chemical Name	2-((6-Acetyl-8-cyclopentyl-5-methyl-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidin-2-yl)amino)-5-(piperazin-1-yl)pyridine 1-oxide
CAS Number	2098673-40-4
Alternate CAS Number	2098673-44-8 (HCl salt)
Molecular Formula	C₂₄H₂₉N₇O₃
Molecular Weight	463.5 g/mol
IUPAC Name	6-acetyl-8-cyclopentyl-5-methyl-2-[(1-oxo-5-piperazin-1-ylpyridin-2-yl)amino]pyrido[2,3-d]pyrimidin-7-one

Structural Characteristics

Structurally, Pyridine N-Oxide Palbociclib maintains the core framework of palbociclib with a crucial modification. The parent compound palbociclib consists of a pyrido[2,3-d]pyrimidin-7(8H)-one core coupled to a pyridine nucleus with a piperazine tail. In Pyridine N-Oxide Palbociclib, oxidation occurs specifically at the pyridine nitrogen, forming an N-oxide functional group that significantly alters the electronic properties of this portion of the molecule.

Formation and Identification

Formation Mechanism

Pyridine N-Oxide Palbociclib forms primarily during oxidative stress conditions applied to palbociclib. According to research published in the Asian Journal of Chemistry (2025), this compound is specifically identified as one of two N-oxide impurities formed during forced oxidative degradation studies. The oxidation selectively targets the pyridine nitrogen due to its electronic environment and accessibility to oxidizing agents.

Comparative Analysis with Other Palbociclib Impurities

Five major impurities have been identified in relation to palbociclib production and degradation. Table 2 presents a comparative analysis:

Table 2: Comparison of Major Palbociclib Impurities

Impurity Name	Molecular Formula	Molecular Weight (g/mol)	Formation Pathway
Pyridine N-Oxide Palbociclib	C₂₄H₂₉N₇O₃	463.5	Oxidative degradation
Palbociclib Piperazine N-Oxide	C₂₄H₂₉N₇O₃	463.5	Oxidative degradation
Palbociclib Desacetyl Impurity (PDA)	Various	Variable	Synthesis (penultimate step)
Palbociclib Desacetyl Hydroxy Impurity (PDH)	Various	Variable	Synthesis (penultimate step)
Palbociclib Desacetyl Hydroxyl Methyl Impurity (PDHM)	Various	Variable	Synthesis (penultimate step)

Of particular note is that while Pyridine N-Oxide Palbociclib and Palbociclib Piperazine N-Oxide share the same molecular formula and weight, they differ in the position of the N-oxide group - the former having oxidation at the pyridine nitrogen and the latter at the piperazine nitrogen.

Analytical Characterization

Spectroscopic Characterization

The structural confirmation of Pyridine N-Oxide Palbociclib relies heavily on various spectroscopic techniques. According to research published in 2025, all five major palbociclib impurities, including Pyridine N-Oxide Palbociclib, were "identified, synthesized, characterized and confirmed by spectral analyses (¹H NMR, ¹³C NMR and mass spectra)". These analytical techniques provide definitive evidence for the position of the N-oxide group and confirm the structural integrity of the molecule.

Chromatographic Methods

For the identification and quantification of Pyridine N-Oxide Palbociclib in pharmaceutical preparations, high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) are commonly employed. These techniques allow for the separation of Pyridine N-Oxide Palbociclib from other impurities and from the parent compound palbociclib, facilitating both qualitative and quantitative analysis.

Significance in Pharmaceutical Research

Regulatory Importance

Pyridine N-Oxide Palbociclib has significant regulatory importance as impurities in pharmaceutical products must be identified, characterized, and controlled to ensure patient safety. Since palbociclib is used in cancer treatment, maintaining strict control over its impurity profile is essential for therapeutic efficacy and safety.